N-methyl-1H-indole-5-sulfonamide

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• IUPAC Name: N-methyl-1H-indole-5-sulfonamide
• InChI: InChI=1S/C9H10N2O2S/c1-10-14(12,13)8-2-3-9-7(6-8)4-5-11-9/h2-6,10-11H,1H3
• InChI Key: DSXJPIYYUPFUFP-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC2=C(C=C1)NC=C2

Description

N-methyl-1H-indole-5-sulfonamide is a useful research compound. Its molecular formula is C9H10N2O2S and its molecular weight is 210.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-methyl-indoline-5-sulfonamide (225 mg, 1.06 mmol), as prepared supra, was mixed with 10% palladium on carbon (84 mg) in methanol (8 ml) and these were refluxed for 23 hours. Additional 10% palladium on carbon (100 mg) and methanol (5 ml) were added, and refluxing continued for an additional 23 hours. The cooled reaction mixture was filtered through a Celite® pad, evaporated, and the crude solid redissolved in tetrahydrofuran and again filtered through a Celite® pad. Evaporation of the filtrate gave 211 mg (95%) of N-methyl-1H-indole-5-sulfonamide. This intermediate could also be produced from the reaction of N-methyl-indoline-5-sulfonamide and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in refluxing ethylene glycol monomethyl ether in 35% yield using known procedures. See, e.g. H. Breuer and H. H ohn, Chimie Therapeutique, 6:659 (1973 ).